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Compound of Interest

Compound Name: 4-Nitro-2-picoline N-oxide

Cat. No.: B019186 Get Quote

A Technical Guide to the Physical Properties of
4-Nitro-2-picoline N-oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 4-Nitro-
2-picoline N-oxide, a key intermediate in the synthesis of various pharmaceutical and

agrochemical compounds. This document outlines its melting point and solubility, details the

experimental protocols for these measurements, and presents a logical synthetic pathway.

Core Physical Properties
4-Nitro-2-picoline N-oxide is a stable, solid organic compound at room temperature. Its key

physical characteristics are summarized in the table below.
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Property Value Source

Molecular Formula C₆H₆N₂O₃ [1][2][3]

Molecular Weight 154.12 g/mol [3]

Melting Point 155-159 °C [4]

Log10 of Water Solubility

(mol/L)
-4.13 [3]

Appearance Yellow to light orange solid [4]

Experimental Protocols
Precise and reproducible experimental methods are critical for the determination of physical

properties. The following sections detail the standard methodologies for measuring the melting

point and solubility of crystalline organic compounds like 4-Nitro-2-picoline N-oxide.

Melting Point Determination
The melting point of 4-Nitro-2-picoline N-oxide can be determined using the capillary method

with a calibrated melting point apparatus.

Methodology:

Sample Preparation: A small amount of dry 4-Nitro-2-picoline N-oxide is finely ground into

a powder.

Capillary Loading: A capillary tube, sealed at one end, is filled with the powdered sample to a

height of 2-3 mm. The sample is compacted by tapping the tube gently.

Apparatus Setup: The loaded capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer or temperature sensor.

Heating and Observation: The sample is heated at a steady and slow rate, typically 1-2 °C

per minute, as it approaches the expected melting point.
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Melting Range: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid phase has transitioned to a liquid

is recorded as the completion of melting. The range between these two temperatures is

reported as the melting point.

Workflow for Melting Point Determination

Finely grind dry sample of 4-Nitro-2-picoline N-oxide

Pack the powdered sample into a capillary tube (2-3 mm height)

Place the capillary tube in a calibrated melting point apparatus

Heat the sample at a controlled rate (1-2 °C/min)

Observe and record the temperature at the start of melting (T1)

Observe and record the temperature at the completion of melting (T2)

Report the melting point as the range T1 - T2

Click to download full resolution via product page
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Caption: A generalized workflow for the experimental determination of the melting point of a

crystalline organic solid.

Solubility Determination
The solubility of 4-Nitro-2-picoline N-oxide in various solvents can be determined by the

equilibrium saturation method.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, ethanol, acetone,

chloroform) are chosen for the analysis.

Saturation: An excess amount of solid 4-Nitro-2-picoline N-oxide is added to a known

volume of each solvent in a sealed container.

Equilibration: The mixtures are agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached and the solvent is saturated with the solute.

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Quantification: A known volume of the clear, saturated solution is carefully removed. The

solvent is then evaporated, and the mass of the remaining dissolved solid is determined.

Alternatively, a spectroscopic method calibrated with known concentrations can be used to

determine the concentration of the solute in the saturated solution.

Calculation: The solubility is then expressed as mass of solute per volume of solvent (e.g.,

g/100 mL) or in molarity (mol/L).

Synthetic Pathway
4-Nitro-2-picoline N-oxide is typically synthesized in a two-step process starting from 2-

picoline. The first step involves the oxidation of the pyridine nitrogen to form the N-oxide,

followed by the nitration of the aromatic ring at the 4-position.

Synthetic Pathway of 4-Nitro-2-picoline N-oxide
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Step 1: N-Oxidation Step 2: Nitration

2-Picoline

2-Picoline N-oxide

Oxidizing Agent (e.g., m-CPBA or H₂O₂/Acetic Acid)

2-Picoline N-oxide

4-Nitro-2-picoline N-oxide

Nitrating Mixture (HNO₃/H₂SO₄)

Click to download full resolution via product page

Caption: A logical two-step synthesis of 4-Nitro-2-picoline N-oxide from 2-picoline.

This guide provides foundational data and methodologies for researchers and professionals

working with 4-Nitro-2-picoline N-oxide. For further information, consulting peer-reviewed

chemical literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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